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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental setup for the catalytic

oxidation of ammonia over platinum, a cornerstone reaction in industrial chemistry, notably as the primary

step in the Ostwald process for nitric acid production.[1] This document outlines the necessary apparatus,

catalyst preparation, experimental procedures, and analytical methods for the resulting products.

Overview of the Experimental Setup
The catalytic oxidation of ammonia over platinum is a heterogeneous catalytic process where gaseous

ammonia and an oxidizing agent, typically air or oxygen, react on the surface of a platinum catalyst at

elevated temperatures.[2] The primary products of this reaction are nitric oxide (NO) and water, with

nitrogen (N₂) and nitrous oxide (N₂O) as potential byproducts. The overall reaction is highly exothermic.

A typical laboratory-scale experimental setup consists of a gas delivery system, a reactor containing the

platinum catalyst, a heating mechanism, and an analytical system to quantify the reaction products.
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Caption: General experimental workflow for ammonia oxidation.
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Catalyst Preparation and Characterization
The catalyst is a critical component of the experimental setup. While platinum is the primary active metal, it

is often alloyed with other platinum group metals, such as rhodium, to enhance its stability and selectivity.

The physical form of the catalyst can vary, with platinum wires or gauzes being common in industrial

applications.[2][3] For laboratory studies, platinum can be supported on a high-surface-area material like

quartz wool.

Protocol for Platinum Catalyst Preparation on Quartz Wool
This protocol describes the preparation of a platinum catalyst on a quartz wool support via chemical

reduction.

Materials:

Platinum sheet or wire

Concentrated nitric acid

Concentrated hydrochloric acid

Sodium chloride

Ascorbic acid

Quartz wool

Deionized water

Procedure:

Preparation of Sodium Hexachloroplatinate:

Dissolve a known quantity of platinum in aqua regia (a mixture of one part concentrated nitric acid and

three parts concentrated hydrochloric acid) by heating the mixture.[4]

Once the platinum is dissolved, carefully evaporate the solution to a syrupy consistency to remove

excess nitric acid. This step can be repeated after adding concentrated hydrochloric acid to ensure all

nitrogen oxides are expelled.[4]

Dissolve the resulting chloroplatinic acid in a minimal amount of water and add a stoichiometric

amount of sodium chloride to precipitate sodium hexachloroplatinate.
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Deposition of Platinum on Quartz Wool:

Dissolve the prepared sodium hexachloroplatinate in deionized water.

Add a pre-weighed amount of cleaned quartz wool to this solution.

Introduce a solution of ascorbic acid (a reducing agent) to the mixture. Fine black particles of

elemental platinum will precipitate onto the surface of the quartz wool.[4]

Allow the mixture to stand to ensure complete deposition.

Wash the platinum-coated quartz wool thoroughly with deionized water to remove any residual ions

and then dry it in an oven.

Experimental Protocols
Protocol for Catalytic Ammonia Oxidation in a Flow Reactor
This protocol details the procedure for conducting ammonia oxidation over a prepared platinum catalyst in a

continuous flow reactor system.

Apparatus:

Gas cylinders with regulators for ammonia and air/oxygen

Mass flow controllers (MFCs) for precise gas flow rate management

A quartz tube reactor

A programmable tube furnace

A condenser to cool the product stream

A gas analysis system (e.g., Gas Chromatograph or FTIR spectrometer)

A wet scrubber for unreacted ammonia and nitrogen oxides

Procedure:

System Preparation:

Load the prepared platinum catalyst into the center of the quartz tube reactor.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.youtube.com/watch?v=iaNSH89gpPk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8181684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assemble the reactor within the tube furnace and connect the gas inlet and outlet lines.

Leak-test the entire system.

Catalyst Activation and Pre-heating:

Purge the system with an inert gas (e.g., nitrogen) while slowly heating the furnace to the desired

reaction temperature. In industrial settings, the catalyst is pre-heated to at least 250°C to initiate the

reaction in a high-temperature diffusional regime.[3]

Reaction Initiation:

Once the desired temperature is reached and stable, stop the inert gas flow.

Introduce the reactant gas mixture (ammonia and air/oxygen) at the desired flow rates, controlled by

the MFCs. A typical industrial process involves passing an ammonia-air mixture over the catalyst at

temperatures ranging from 650 to 1000°C.[2]

Data Collection:

Allow the reaction to reach a steady state.

Analyze the composition of the effluent gas stream using the gas analyzer to determine the

concentrations of reactants (NH₃, O₂) and products (NO, N₂O, N₂).

Shutdown:

Stop the flow of reactant gases and purge the system with an inert gas.

Allow the furnace to cool down to room temperature.

Analytical Methods
Accurate quantification of reactants and products is crucial for evaluating catalyst performance. A variety of

analytical techniques can be employed.
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Analyte Analytical Method(s) Principle

Ammonia (NH₃)
Spectrophotometry (Indophenol

Blue Method)[5]

Ammonia reacts with phenol and

hypochlorite in an alkaline solution

to form a blue-colored indophenol

complex, the absorbance of which

is proportional to the ammonia

concentration.[5]

Ion-Selective Electrode (ISE)[6]

An electrode sensitive to the

concentration of ammonium ions in

a solution.

Titration[6]

After distillation and trapping in an

acidic solution, the ammonia is

quantified by titration.

Nitric Oxide (NO) & Nitrogen

Dioxide (NO₂)
Spectrophotometry[7]

A spectrophotometric procedure

can be used for the simultaneous

determination of ammonia, NO,

and NO₂ in the reaction products.

[7]

Chemiluminescence

The reaction of NO with ozone

produces light, the intensity of

which is proportional to the NO

concentration. NO₂ can be

measured after conversion to NO.

Gas Chromatography (GC)

Separates components of the gas

mixture, which are then quantified

by a suitable detector (e.g.,

Thermal Conductivity Detector).

Data Presentation
The performance of the platinum catalyst is typically evaluated based on ammonia conversion and

selectivity towards the desired product (usually NO).

Ammonia Conversion (%): ngcontent-ng-c4139270029="" _nghost-ng-c4115135284="" class="ng-star-

inserted display">
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[NH3 ]in − [NH3 ]out
[NH3 ]in

× 100

3]{\text{out}}}{[\text{NH}3]{\text{in}}} \times 100 [NH3​]in​[NH3​]in​−[NH3​]out​​×100

Product Selectivity (%):

moles of N in desired product
moles of converted NH3

× 100

moles of converted NH3​moles of N in desired product​×100

Table of Typical Experimental Parameters
Parameter Value/Range Reference

Catalyst Platinum-Rhodium alloy gauze [8]

Temperature 650 - 1000 °C [2]

Pressure 1 - 12 bar [2][8]

Ammonia in Air Mixture 10% (vol.) [8]

Catalyst Pre-heating Temperature > 250 °C [3]

Signaling Pathways and Logical Relationships
The reaction mechanism of ammonia oxidation on a platinum surface is complex and involves several

adsorbed intermediates. The process begins with the adsorption of ammonia and oxygen onto the platinum

surface.

Simplified Reaction Pathway
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Caption: Simplified pathway for ammonia oxidation on platinum.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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